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Compound of Interest

Compound Name: Ammonium methacrylate

Cat. No.: B035830 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Ammonium methacrylate copolymers, commonly known under the trade name

EUDRAGIT®, are versatile pharmaceutical excipients widely employed in oral dosage forms.

These polymers are derived from ethyl acrylate, methyl methacrylate, and methacrylic acid

esters containing quaternary ammonium groups. The presence of these cationic ammonium

groups renders the polymers permeable to water and dissolved substances, a property that is

independent of pH within the physiological range of the gastrointestinal tract. This characteristic

makes them ideal carriers for creating sustained-release formulations for both water-soluble

and water-insoluble drugs.

There are two primary grades used for controlling drug release:

EUDRAGIT® RL (High Permeability): Contains a higher ratio of quaternary ammonium

groups, leading to greater swelling and faster drug release.

EUDRAGIT® RS (Low Permeability): Contains fewer quaternary ammonium groups,

resulting in less swelling and slower, more controlled drug release.

By blending these two polymers in different ratios, formulators can precisely tailor the drug

release profile to meet specific therapeutic needs. This application note provides an overview
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of formulation strategies, quantitative data, and detailed protocols for using ammonium
methacrylate copolymers to deliver water-insoluble drugs effectively.

Formulation Strategies and Performance Data
Ammonium methacrylate copolymers can be formulated into various drug delivery systems to

enhance the dissolution and control the release of poorly water-soluble drugs. Key strategies

include nanoprecipitation to form nanoparticles, spray drying for microspheres, and solvent

evaporation for solid dispersions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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